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Compound of Interest

Compound Name: 2-Ethylbutylamine

Cat. No.: B1583521

Audience: Researchers, scientists, and drug development professionals.

Introduction: Aliphatic amines are a crucial class of organic compounds derived from ammonia,
where one or more hydrogen atoms are replaced by alkyl groups.[1][2] Their basicity and
nucleophilicity make them fundamental reactants and building blocks in a vast array of
chemical transformations.[3] This document focuses on the industrial applications of 2-
Ethylbutylamine and the broader category of related short-chain alkylamines. These
compounds serve as solvents, catalysts, corrosion inhibitors, and vital intermediates in the
synthesis of pharmaceuticals, agrochemicals, polymers, and other specialty chemicals.[4][5]

2-Ethylbutylamine: Properties and Applications

2-Ethylbutylamine (CAS: 617-79-8) is a primary aliphatic amine with a branched six-carbon
backbone.[3] While specific, detailed industrial process protocols are proprietary, its primary
role is as a versatile chemical intermediate in organic synthesis.[3][6] It is used in the
preparation of specialized compounds for various sectors.[7][8]

Physicochemical and Toxicological Data

Quantitative data regarding the properties and toxicity of 2-Ethylbutylamine are summarized
below for reference in research and safety assessments.

Table 1: Physicochemical Properties of 2-Ethylbutylamine
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Property Value Reference(s)
Molecular Formula CeHisN [7119]
Molecular Weight 101.19 g/mol [7][10]
Clear, colorless to light yellow
Appearance o [71[10]
liquid
Odor Amine-like [11][12]
Boiling Point 125 °C [71[12]
Melting Point 20 °C [71[10]
Flash Point 14 °C [71[10]
Density 0.776 g/mL at 20 °C [7][10]
Vapor Pressure 15.0 mmHg [12]
Water Solubility 3.83 x 10 mg/L at 25 °C [71[8]
Table 2: Toxicological Data for 2-Ethylbutylamine
Parameter Value Species Reference(s)
Oral LD50 310 mg/kg Rat [12]
Inhalation LC50 500 ppm / 4h Rat [6]
o Rated 9 on a scale of )

Eye Irritation Rabbit [12][13]

1-10 (severe)

Corrosive; causes

severe skin burns and
Hazard Summary eye damage. Harmful N/A [12]

if swallowed. Toxic if

inhaled.

Known Applications of 2-Ethylbutylamine
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The primary documented applications for 2-Ethylbutylamine are as a specialized building
block:

e Pharmaceutical Intermediates: It is used in the synthesis of amide-substituted heterocyclic
compounds being investigated for the treatment of conditions related to the modulation of IL-
12, IL-23, and/or IFN-alpha.[7]

o General Organic Synthesis: It serves as a precursor for more complex molecules due to the

reactivity of its primary amine group.[3]

e Fine Chemicals: Itis listed as an intermediate for producing pesticides, dyes, mineral

flotation agents, and emulsifiers.[8]

Industrial Applications of Related Alkylamines

The broader class of alkylamines sees extensive use across numerous industries. Their
functions are diverse, ranging from active ingredients to reaction intermediates.

Table 3: Summary of Major Industrial Applications for Alkylamines
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Specific Examples /

Industry Application . Reference(s)
Function
Building blocks for
) ) antidepressants (e.g.,
Synthesis of Active _
. , Fluoxetine),
Pharmaceuticals Pharmaceutical ) [2][4][14]
) analgesics,
Ingredients (APIs) ]
anesthetics, and
decongestants.
Intermediates for
) Production of Crop herbicides,
Agrochemicals [11[41151[15]

Protection Chemicals

insecticides, and

fungicides.

Rubber & Polymers

Processing and

Manufacturing

Used in rubber
processing chemicals,
and as precursors for
. [11[4][5][16]
epoxy resins,
polyurethanes, and

nylon.

Water Treatment

Corrosion Control &

Purification

Act as corrosion

inhibitors, pH

adjusters, and agents [41[14][16]
to dissolve suspended

solids.

Paints & Coatings

Solvents

Employed as solvents
in the formulation of

. . [15][16]
various paints and

coatings.

Surfactants &

Detergents

Cleaning Agents

Serve as key
ingredients and

[14][17]
precursors for

surfactants.

Gas Treatment

Purification of Natural
Gas

Used to remove [41[18]
impurities like carbon
dioxide (CO2z) and
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hydrogen sulfide
(H2S).

Form protective films
) o ) on metal surfaces,
Corrosion Inhibition Metal Protection ] ] o [5][14][19]
particularly in acidic

environments.

Logical Relationship of Amine Applications

The following diagram illustrates the central role of alkylamines as precursors in various

industrial sectors.
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Caption: Role of alkylamines as central building blocks for diverse industrial products.

Experimental Protocols

Detailed experimental protocols for industrial processes are often proprietary. The following
sections provide generalized methodologies based on publicly available research for key
applications.
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Protocol: Amine Synthesis via Reductive Amination
(General)

Reductive amination is a common and versatile method for synthesizing primary, secondary,
and tertiary amines from carbonyl compounds.[1][20] This protocol outlines a general

laboratory-scale procedure.

Workflow for Amine Synthesis
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Reductive Amination Workflow
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:
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(e.g., H2, NaBHsCN)

'
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:

4. Monitor Reaction
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pon Completion
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(e.g., with water)

:

6. Extract Product
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i

7. Purify Product
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Caption: Generalized workflow for the synthesis of primary amines via reductive amination.
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Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., Nitrogen), combine the starting carbonyl compound (e.g., an aldehyde or
ketone) and a suitable solvent (e.g., methanol, ethanol).

e Amine Source: Add the nitrogen source. For primary amines, this is typically ammonia or an
ammonia surrogate like ammonium carbonate.[20]

o Reductant Addition: Introduce a reducing agent. Common choices include catalytic
hydrogenation (Hz gas with a metal catalyst like Ni/SiO2) or chemical hydrides.[20] The
addition may need to be controlled to manage the reaction temperature.

» Reaction: Allow the mixture to react for a specified time (typically several hours) at a
controlled temperature. Reaction progress should be monitored using an appropriate
analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

e Workup: Once the reaction is complete, quench any remaining reducing agent by carefully
adding water or a dilute acid solution.

o Extraction: Transfer the mixture to a separatory funnel. Extract the amine product into an
appropriate organic solvent (e.g., diethyl ether, ethyl acetate). Wash the organic layer with
brine.

« Purification: Dry the organic layer over an anhydrous salt (e.g., Na=SOa), filter, and
concentrate the solvent under reduced pressure. The crude amine can then be purified,
typically by distillation or column chromatography.

Protocol: Evaluation of Alkylamines as Corrosion
Inhibitors

This protocol is adapted from a study on the performance of n-butylamine as a corrosion
inhibitor for carbon steel in hydrochloric acid.[19] It provides a framework for evaluating the
efficacy of similar amines.

Table 4: Example Corrosion Inhibition Test Parameters for n-Butylamine[19]
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Parameter

Condition(s)

Metal

Carbon Steel Coupons

Corrosive Medium

10% and 15% (mass) Hydrochloric Acid (HCI)

Inhibitor

n-butylamine

Inhibitor Concentrations

0.5,1.0,and 1.5 g/L

Temperatures

40 °C and 60 °C

Exposure Times

1 hour and 3 hours

Agitation

100 rpm

Result (Max Efficiency)

~52.1% protection at 1.5 g/L

Workflow for Corrosion Inhibition Testing
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Corrosion Inhibition Evaluation
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Caption: Experimental workflow for assessing the performance of an amine corrosion inhibitor.

Methodology:
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o Coupon Preparation: Prepare carbon steel coupons of known surface area. Clean them by
degreasing with a solvent (e.g., acetone), rinsing with deionized water, drying, and
accurately weighing them.

e Solution Preparation: Prepare the corrosive medium (e.g., 15% HCI solution). Prepare a
series of test solutions by adding the amine inhibitor at various concentrations (e.g., 0.5, 1.0,
1.5 g/L).[19] Include a blank solution with no inhibitor.

e Immersion Test: Place the test solutions in a thermostatic bath set to the desired temperature
(e.g., 60 °C).[19] Immerse one prepared coupon into each solution.

o Exposure: Maintain the temperature and constant agitation (e.g., 100 rpm) for a fixed
duration (e.g., 1 hour).[19]

o Post-Exposure Analysis: After the exposure time, remove the coupons from the solutions.
Carefully clean them to remove corrosion products (e.g., using a soft brush and an
appropriate cleaning solution), rinse with deionized water, dry thoroughly, and re-weigh.

e Calculation:

o Mass Loss (Am): Calculate the difference between the initial and final weight of each
coupon.

o Corrosion Rate (CR): Calculate the corrosion rate using the formula: CR = Am / (A * t),
where A is the surface area and t is the immersion time.

o Inhibitor Efficiency (%IE): Calculate the percentage efficiency of the inhibitor using the
formula: %IE = [(CR_blank - CR_inhibitor) / CR_blank] * 100, where CR_blank is the
corrosion rate in the uninhibited solution and CR_inhibitor is the rate in the solution with
the amine.

Disclaimer: These protocols are intended for informational purposes for a research audience
and are generalized. All laboratory work should be conducted in accordance with institutional
safety policies and with appropriate personal protective equipment.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583521#industrial-applications-of-2-
ethylbutylamine-and-related-amines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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